N-benzyl-2-(4-methylphenyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)ethene-1-sulfonamide

• IUPAC Name: N-benzyl-2-(4-methylphenyl)-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)ethenesulfonamide
• InChI: InChI=1S/C23H21N3O3S/c1-17-7-9-18(10-8-17)13-14-30(28,29)26(16-19-5-3-2-4-6-19)20-11-12-21-22(15-20)25-23(27)24-21/h2-15H,16H2,1H3,(H2,24,25,27)
• InChI Key: RGZLUVZOCBPQJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N(CC2=CC=CC=C2)C3=CC4=C(C=C3)NC(=O)N4
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

N-benzyl-2-(4-methylphenyl)-N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)ethene-1-sulfonamide is a useful research compound. Its molecular formula is C23H21N3O3S and its molecular weight is 419.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Therapeutic Potential and Chemical Synthesis

Anti-inflammatory and Anticancer Activities

A study conducted by Küçükgüzel et al. (2013) described the synthesis and characterization of celecoxib derivatives, showcasing their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. Although the specific compound was not directly mentioned, the research on celecoxib derivatives indicates a broader interest in sulfonamide-based compounds for therapeutic applications. These compounds demonstrated significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, suggesting a potential for development into therapeutic agents (Küçükgüzel et al., 2013).

Antimicrobial and Antiproliferative Agents

Research by Abd El-Gilil (2019) focused on the synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives, exploring their effectiveness as antimicrobial and antiproliferative agents. This study is part of a broader effort to harness the biological activities of sulfonamide compounds for combating microbial infections and cancer cell growth, illustrating the compound's relevance in synthesizing biologically active molecules with potential clinical applications (Abd El-Gilil, 2019).

Carbonic Anhydrase and Acetylcholinesterase Inhibitors

Ozmen Ozgun et al. (2019) synthesized pyrazoline benzensulfonamides and evaluated their inhibition potency against human carbonic anhydrase isoenzymes and acetylcholinesterase enzyme. These compounds were also assessed for cytotoxicity towards oral squamous cancer cell carcinoma cell lines and non-tumor cells. The research highlights the compound's potential role in developing new inhibitors for enzymes relevant in various diseases, including glaucoma and neurodegenerative disorders (Ozmen Ozgun et al., 2019).